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Compound of Interest

Compound Name: Isomaltotetraose

Cat. No.: B15592645

Introduction

Isomaltotetraose is a non-digestible oligosaccharide belonging to the isomalto-
oligosaccharide (IMO) family. It consists of four glucose units linked primarily by a-1,6
glycosidic bonds. Isomaltotetraose and other IMOs are utilized in the food industry as
functional ingredients, valued for their prebiotic properties and low-caloric sweetness. This
technical guide provides a comprehensive overview of the available safety and toxicity data for
Isomaltotetraose, primarily derived from studies on IMO mixtures, for researchers, scientists,
and drug development professionals. The safety of Isomaltotetraose is largely inferred from
the extensive toxicological evaluation of IMO preparations in which it is a key component.
These IMO mixtures have been granted Generally Recognized as Safe (GRAS) status by the
U.S. Food and Drug Administration (FDA) and have undergone safety assessments by other
international regulatory bodies.[1][2]

Physicochemical Properties
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Property Value Reference

O-a-D-glucopyranosyl-(1,6)-O-

a-D-glucopyranosyl-(1,6)-O-a-
Chemical Name Juicopy Y10 [3]
D-glucopyranosyl-(1,6)-D-

glucose
CAS Number 35997-20-7 [3]
Molecular Formula C24H42021 [3]
Molecular Weight 666.58 g/mol [4]

Absorption, Distribution, Metabolism, and Excretion
(ADME)

Isomaltotetraose, as a component of IMO mixtures, is considered to be partially digestible by
human intestinal enzymes.[5][6] The a-1,6 glycosidic linkages are more resistant to hydrolysis
by mammalian amylases and brush border enzymes compared to the a-1,4 linkages found in
starch and maltodextrins.[6]

Undigested Isomaltotetraose reaches the colon, where it is readily fermented by the gut
microbiota, particularly Bifidobacteria and Lactobacilli.[4][7][8] This fermentation process leads
to the production of short-chain fatty acids (SCFAs) such as acetate, propionate, and butyrate,
which are absorbed by the host and contribute to gut health.[8][9]

The metabolism of IMOs, including Isomaltotetraose, has been studied in humans and is
considered to be well-tolerated.[10]
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@cute Oral ToxicityStuD

Animal Selection
(e.g., Wistar Rats)

Unfermented Fraction

Single Oral Gavage Dosing

(Graded Doses of IMO Mixture)

Observation Period (14 days)
- Clinical signs
- Mortality
- Body weight

:

Gross Necropsy
(at end of observation period)

Data Analysis

- LD50 determination
- Identification of toxic effects

@nclusion on Acute@
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@bchronicmhronic Toxicity Study

Animal Selection and Acclimation
(e.g., Rats)

Repeated Dosing

(e.g., in diet or drinking water for 90 days/1 year)

In-Life Monitoring
- Clinical observations
- Body weight and food consumption
- Hematology and clinical chemistry

Terminal Procedures
- Organ weights
- Gross pathology
- Histopathology

Data Analysis
- Statistical analysis of all parameters
- Determination of NOAEL
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6 Ames Test (Bacterial Reverse Mutation Assay)>

Selection of Tester Strains
(e.g., Salmonella typhimurium with histidine mutation)

Exposure to IMO Mixture

- With and without metabolic activation (S9 mix)
- Multiple concentrations

Incubation
(Allows for bacterial growth and mutation)

Counting of Revertant Colonies
(Compared to negative and positive controls)

Data Analysis
- Assessment of a dose-related increase in revertants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Toxicity Profile of Isomaltotetraose: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592645#safety-and-toxicity-studies-of-
isomaltotetraose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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